Ethanol, 2-(2-((1,1-dimethylethyl)amino)ethoxy)-
Overview
Description
Ethanol, 2-(2-((1,1-dimethylethyl)amino)ethoxy)-, also known as 2-(2-tert-Butoxycarbonylaminoethoxy)ethanol, is a chemical compound with the molecular formula C9H19NO4 . It is generally used as a molecular spacer/linker . It is also known as N-[2-(2-Hydroxyethoxy)ethyl]carbamic acid tert-butyl ester .
Molecular Structure Analysis
The molecular structure of Ethanol, 2-(2-((1,1-dimethylethyl)amino)ethoxy)- is represented by the molecular formula C9H19NO4 . The InChI string for this compound isInChI=1S/C9H19NO4/c1-9(2,3)14-8(12)10-4-6-13-7-5-11/h11H,4-7H2,1-3H3,(H,10,12)
. Physical and Chemical Properties Analysis
The physical and chemical properties of Ethanol, 2-(2-((1,1-dimethylethyl)amino)ethoxy)- include a molecular weight of 205.25 g/mol . It is a liquid at room temperature with a refractive index of n20/D 1.454 and a density of 1.061 g/mL at 25 °C .Scientific Research Applications
CO2 Absorption and Environmental Applications
- CO2 Absorption Efficiency : Sterically hindered amines, including 2-[(1,1-dimethylethyl)amino]ethanol, have been identified as highly efficient CO2 absorbents, forming zwitterionic carbonate species. These compounds interact with CO2 through their hydroxyl group and exhibit lower temperature CO2 release compared to other alkanolamines (Im et al., 2011).
- Nonaqueous CO2 Absorption Solvent : A study on the mechanism of CO2 absorption by a nonaqueous solvent comprising hindered amine 2-[(1,1-dimethylethyl)amino]ethanol and ethylene glycol revealed the formation of hydroxyethyl carbonate species, suggesting a novel approach for CO2 capture (Li, Wu, & Yang, 2020).
Chemical and Pharmaceutical Research
- Reactions with Amino Alcohols : Research has shown that 2-(N,N-Dimethylamino)ethanol can replace certain groups in silacyclobutanes to form dimethylaminoethoxy derivatives, indicating its potential in the synthesis of various organic compounds (Pestunovich et al., 2006).
- Surfactant Synthesis and Biocidal Applications : Newly synthesized cationic surfactants based on 2-(2-(dimethyl amino) ethoxy) ethanol have demonstrated promising physicochemical and thermodynamic properties, along with significant antibiotic and antifungal activities, highlighting their potential in biocidal applications (Shaban et al., 2016).
Catalysis and Material Science
- Catalytic Applications : Studies on the adsorption and reactions of ethanol on Au nanoparticles supported by various oxides revealed the formation of ethoxy species and its role in catalyzing the dehydrogenation of ethanol, suggesting its use in catalytic processes (Gazsi et al., 2011).
- Surface-Mediated Reactions : Research on the transformation of ethanol to carbonyl compounds on gold surfaces indicated the formation of key intermediates like ethoxy and acetate, providing insight into gold-mediated oxidation of alcohols (Liu et al., 2009).
Safety and Hazards
Ethanol, 2-(2-((1,1-dimethylethyl)amino)ethoxy)- is classified as Acute Tox. 3; Skin Irrit. 2; Eye Irrit. 2A; H301, H315, H319 . It is toxic if swallowed, causes skin irritation, and causes serious eye irritation . Safety measures include wearing protective gloves, eye protection, face protection, and avoiding eating, drinking, or smoking when using this product .
Properties
IUPAC Name |
2-[2-(tert-butylamino)ethoxy]ethanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO2/c1-8(2,3)9-4-6-11-7-5-10/h9-10H,4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDEDDFNFQOPRQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCCOCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5074636 | |
Record name | Ethanol, 2-[2-[(1,1-dimethylethyl)amino]ethoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5074636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Ethanol, 2-[2-[(1,1-dimethylethyl)amino]ethoxy]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
87787-67-5 | |
Record name | 2-[2-[(1,1-Dimethylethyl)amino]ethoxy]ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=87787-67-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanol, 2-(2-((1,1-dimethylethyl)amino)ethoxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087787675 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanol, 2-[2-[(1,1-dimethylethyl)amino]ethoxy]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanol, 2-[2-[(1,1-dimethylethyl)amino]ethoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5074636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7,7-dimethyl-3-oxa-6-azaoctan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.241 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Feasible Synthetic Routes
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